molecular formula C3H2F5Cl B1178486 excretory-secretory protein 11 kDa, Trichostrongylus colubriformis CAS No. 129978-62-7

excretory-secretory protein 11 kDa, Trichostrongylus colubriformis

Cat. No. B1178486
CAS RN: 129978-62-7
InChI Key:
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Description

Excretory-secretory protein 11 kDa, Trichostrongylus colubriformis, also known as Excretory-secretory protein 11 kDa, Trichostrongylus colubriformis, is a useful research compound. Its molecular formula is C3H2F5Cl. The purity is usually 95%.
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properties

CAS RN

129978-62-7

Product Name

excretory-secretory protein 11 kDa, Trichostrongylus colubriformis

Molecular Formula

C3H2F5Cl

Molecular Weight

0

synonyms

excretory-secretory protein 11 kDa, Trichostrongylus colubriformis

Origin of Product

United States

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